![molecular formula C18H24N4O B254266 5-amino-1-hexyl-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one](/img/structure/B254266.png)
5-amino-1-hexyl-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-amino-1-hexyl-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one, also known as BHAP, is a small molecule that has gained significant attention in the field of scientific research due to its potential therapeutic applications. BHAP is a heterocyclic compound that belongs to the family of pyrrole derivatives. BHAP exhibits a wide range of biological activities, including anti-cancer, anti-inflammatory, and anti-viral activities.
Mechanism of Action
The mechanism of action of 5-amino-1-hexyl-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one is not fully understood. However, it has been proposed that this compound exerts its biological activities by inhibiting specific enzymes and signaling pathways. For example, this compound has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and transcription. This compound has also been found to inhibit the activation of the nuclear factor-kappa B (NF-κB) signaling pathway, which plays a crucial role in the regulation of inflammation and immune response.
Biochemical and Physiological Effects:
This compound exhibits various biochemical and physiological effects. In cancer cells, this compound induces apoptosis by activating the caspase cascade. This compound also induces cell cycle arrest by inhibiting the activity of cyclin-dependent kinases. In addition, this compound inhibits the migration and invasion of cancer cells by regulating the expression of matrix metalloproteinases. In inflammatory cells, this compound inhibits the production of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha. This compound also inhibits the activation of the NF-κB signaling pathway, which is involved in the regulation of inflammation and immune response.
Advantages and Limitations for Lab Experiments
5-amino-1-hexyl-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one has several advantages for lab experiments. This compound exhibits a wide range of biological activities, which makes it a versatile compound for scientific research. Moreover, this compound is a small molecule, which makes it easy to synthesize and modify. However, this compound also has some limitations for lab experiments. This compound is a complex molecule, which requires expertise in organic chemistry for its synthesis. Moreover, this compound has low solubility in water, which makes it difficult to use in some experimental setups.
Future Directions
There are several future directions for the scientific research of 5-amino-1-hexyl-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one. One of the potential applications of this compound is in the development of anti-cancer drugs. This compound has shown promising results in inhibiting the growth of cancer cells, and further research is needed to explore its potential as a therapeutic agent. Moreover, this compound has shown anti-inflammatory and anti-viral activities, which could be explored further for the development of novel drugs. In addition, the mechanism of action of this compound needs to be further investigated to understand its biological activities better.
Synthesis Methods
5-amino-1-hexyl-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one can be synthesized using a multi-step synthetic route. The synthesis of this compound involves the reaction between 2-aminobenzimidazole and 5-hexyn-1-ol, followed by the condensation reaction with 4-(4,6-dimethyl-2-oxo-1,2-dihydropyrrol-3-yl)benzoic acid. The final product is obtained after the deprotection and reduction reaction. The synthesis of this compound is a complex process that requires expertise in organic chemistry.
Scientific Research Applications
5-amino-1-hexyl-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one has shown potential therapeutic applications in various scientific research areas. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. This compound has also been shown to have anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Moreover, this compound has been found to have anti-viral activity against the hepatitis B virus and the human immunodeficiency virus.
properties
Molecular Formula |
C18H24N4O |
---|---|
Molecular Weight |
312.4 g/mol |
IUPAC Name |
5-amino-1-hexyl-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one |
InChI |
InChI=1S/C18H24N4O/c1-3-4-5-6-9-22-11-15(23)16(17(22)19)18-20-13-8-7-12(2)10-14(13)21-18/h7-8,10H,3-6,9,11,19H2,1-2H3,(H,20,21) |
InChI Key |
FKIXCDOCNYYXFA-UHFFFAOYSA-N |
Isomeric SMILES |
CCCCCCN1CC(=O)C(=C1N)C2=NC3=C(N2)C=C(C=C3)C |
SMILES |
CCCCCCN1CC(=O)C(=C1N)C2=NC3=C(N2)C=C(C=C3)C |
Canonical SMILES |
CCCCCCN1CC(=O)C(=C1N)C2=NC3=C(N2)C=C(C=C3)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.